Cas no 1261581-40-1 (2-Chloro-1-(chloromethyl)-3-methylbenzene)

• Product Name: 2-Chloro-1-(chloromethyl)-3-methylbenzene
• CAS No: 1261581-40-1
• MF: C₈H₈Cl₂
• MW: 175.05512046814
• MDL: MFCD18393678
• CID: 2134132
• PubChem ID: 67863265
• Update Time: 2025-10-28

2-Chloro-1-(chloromethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(chloromethyl)-3-methylBenzene
• 2-Chloro-3-methylbenzyl chloride
• 2-Chloro-1-(chloromethyl)-3-methylbenzene

• MDL： MFCD18393678
• Inchi： 1S/C8H8Cl2/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5H2,1H3
• InChI Key： JZHJDKCFOSYOSS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1CCl

Computed Properties

• Exact Mass: 174.0003056g/mol
• Monoisotopic Mass: 174.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Additional information on 2-Chloro-1-(chloromethyl)-3-methylbenzene

2-Chloro-1-(chloromethyl)-3-methylbenzene (CAS No. 1261581-40-1)

2-Chloro-1-(chloromethyl)-3-methylbenzene, also known by its CAS registry number 1261581-40-1, is a chlorinated aromatic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms and a chloromethyl group. The presence of these substituents imparts specific chemical properties, making it valuable in synthesis reactions and material science.

Recent studies have highlighted the importance of 2-Chloro-1-(chloromethyl)-3-methylbenzene in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are crucial components in organic electronics and optoelectronic devices. The compound's ability to undergo nucleophilic substitution reactions has been extensively studied, providing insights into its reactivity and potential applications in drug discovery.

The synthesis of 2-Chloro-1-(chloromethyl)-3-methylbenzene involves a multi-step process, often utilizing Friedel-Crafts alkylation followed by chlorination. This method ensures high purity and structural integrity, which are essential for its use in specialized chemical applications. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and environmental impact.

In terms of physical properties, CAS No. 1261581-40-1 exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various laboratory-scale reactions. The compound's stability under thermal and oxidative conditions has been evaluated, demonstrating its suitability for long-term storage and transportation.

From an environmental perspective, the ecological impact of 2-Chloro-1-(chloromethyl)-3-methylbenzene has been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. This information is critical for assessing its environmental fate and implementing appropriate waste management strategies.

The application of CAS No. 1261581-40-1 extends beyond traditional chemical synthesis. It has been employed as a precursor in the production of pharmaceutical intermediates, agrochemicals, and specialty polymers. Its role in the development of novel materials for energy storage systems, such as lithium-ion batteries, has also garnered attention due to its ability to enhance electrochemical performance.

In conclusion, 2-Chloro-1-(chloromethyl)-3-methylbenzene (CAS No. 1261581-40-1) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and chemical innovation.